Cas no 47172-89-4 (Pentanedioicacid, 1,5-diphenyl ester)
47172-89-4 structure
Product Name:Pentanedioicacid, 1,5-diphenyl ester
CAS No:47172-89-4
MF:C17H16O4
MW:284.306545257568
CID:335238
PubChem ID:274527
Update Time:2025-04-19
Pentanedioicacid, 1,5-diphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioicacid, 1,5-diphenyl ester
- diphenyl pentanedioate
- AC1L6UM4
- AC1Q61M3
- AR-1I6030
- CTK4I9768
- diphenyl glutarate
- Diphenyl-glutarat
- glutaric acid diphenyl ester
- Glutarsaeure-diphenylester
- NSC120604
- Oprea1_749325
- pentanedioic acid,diphenyl ester
- SureCN44568
- SCHEMBL44568
- NSC-120604
- 47172-89-4
- DTXSID00298107
-
- Inchi: 1S/C17H16O4/c18-16(20-14-8-3-1-4-9-14)12-7-13-17(19)21-15-10-5-2-6-11-15/h1-6,8-11H,7,12-13H2
- InChI Key: MKEAERJPDKWNFA-UHFFFAOYSA-N
- SMILES: O(C1C=CC=CC=1)C(CCCC(=O)OC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 284.10488
- Monoisotopic Mass: 284.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 3.36790
Pentanedioicacid, 1,5-diphenyl ester Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
47172-89-4 (Pentanedioicacid, 1,5-diphenyl ester) Related Products
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